Cas no 1350653-24-5 (5-Fluoro-1-(2-fluorobenzyl)-3-iodo-1H-pyrazolo[3,4-b]pyridine)

• Product Name: 5-Fluoro-1-(2-fluorobenzyl)-3-iodo-1H-pyrazolo[3,4-b]pyridine
• CAS No: 1350653-24-5
• MF: C₁₃H₈F₂IN₃
• MW: 371.124001502991
• MDL: MFCD28502338
• CID: 4695876
• PubChem ID: 58065602
• Update Time: 2025-10-29

5-Fluoro-1-(2-fluorobenzyl)-3-iodo-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1-(2-fluorobenzyl)-3-iodo-1H-pyrazolo[3,4-b]pyridine
• QGHFTIKMLOOOSM-UHFFFAOYSA-N
• SB17646
• 5-Fluoro-1-(2-fluorobenzyl)-3 -iodo- 1H-pyrazolo[3,4-b]pyridine
• 5-fluoro-1-[(2-fluorophenyl)methyl]-3-iodo-1H-pyrazolo[3,4-b]pyridine
• MFCD28502338
• BS-15199
• C91167
• SCHEMBL174461
• 5-fluoro-1-[(2-fluorophenyl)methyl]-3-iodopyrazolo[3,4-b]pyridine
• C13H8F2IN3
• DB-398514
• 1350653-24-5
• CS-0059454
• AKOS032946396

• MDL： MFCD28502338
• Inchi： 1S/C13H8F2IN3/c14-9-5-10-12(16)18-19(13(10)17-6-9)7-8-3-1-2-4-11(8)15/h1-6H,7H2
• InChI Key： QGHFTIKMLOOOSM-UHFFFAOYSA-N
• SMILES： IC1C2=CC(=CN=C2N(CC2C=CC=CC=2F)N=1)F

Computed Properties

• Exact Mass: 370.97310g/mol
• Monoisotopic Mass: 370.97310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7
• XLogP3: 3.3

Additional information on 5-Fluoro-1-(2-fluorobenzyl)-3-iodo-1H-pyrazolo[3,4-b]pyridine

Research Briefing on 5-Fluoro-1-(2-fluorobenzyl)-3-iodo-1H-pyrazolo[3,4-b]pyridine (CAS: 1350653-24-5)

The compound 5-Fluoro-1-(2-fluorobenzyl)-3-iodo-1H-pyrazolo[3,4-b]pyridine (CAS: 1350653-24-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 5-Fluoro-1-(2-fluorobenzyl)-3-iodo-1H-pyrazolo[3,4-b]pyridine as a versatile scaffold for the development of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and this compound's unique structural features make it a promising candidate for selective kinase modulation. Researchers have employed computational docking studies to predict its binding affinity for various kinase targets, with preliminary results indicating high specificity for certain tyrosine kinases.

In terms of synthesis, novel methodologies have been developed to optimize the yield and purity of 5-Fluoro-1-(2-fluorobenzyl)-3-iodo-1H-pyrazolo[3,4-b]pyridine. A 2023 study published in the Journal of Medicinal Chemistry described a streamlined synthetic route that reduces the number of steps and improves scalability. This advancement is particularly relevant for industrial applications where large-scale production is required.

Biological evaluations of this compound have revealed its efficacy in preclinical models of cancer. For instance, in vitro assays demonstrated potent antiproliferative activity against several cancer cell lines, including breast and lung adenocarcinoma. Mechanistic studies suggest that the compound induces apoptosis via the mitochondrial pathway, further underscoring its potential as an anticancer agent. Additionally, its pharmacokinetic properties, such as metabolic stability and bioavailability, have been characterized in rodent models, showing favorable profiles for further development.

Despite these promising findings, challenges remain. The compound's solubility and off-target effects require further optimization to enhance its therapeutic index. Ongoing research is exploring structural modifications to address these limitations while retaining its kinase inhibitory activity. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of this compound into clinical trials.

In conclusion, 5-Fluoro-1-(2-fluorobenzyl)-3-iodo-1H-pyrazolo[3,4-b]pyridine represents a compelling case study in the intersection of chemical synthesis and biological application. Its development exemplifies the iterative process of drug discovery, where continuous refinement of chemical and pharmacological properties is essential for success. Future studies will likely focus on expanding its therapeutic applications and improving its drug-like characteristics.